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Compound of Interest |

Compound Name: Barium titanium oxide
CAS No.: 12047-27-7
Cat. No.: B083910
. J

Introduction: Beyond Compliance

As researchers, we often treat Barium Titanate (BaTiO3) as a benign ceramic due to its
insolubility in water and its ubiquity in capacitors. However, from a waste management
perspective, this assumption is a liability.[1] While BaTiO3 is chemically stable in neutral pH, it
is acid-soluble.[1] This specific chemical property is the linchpin of its regulatory classification.

When BaTiO3 enters a landfill, the acidic environment (mimicked by the EPA's TCLP test) can
liberate Barium ions (

), which are highly cardiotoxic.[1] Therefore, the disposal of Barium Titanate is not just about
clearing your bench; it is about preventing heavy metal leaching into groundwater.[1]

This guide provides a self-validating protocol to handle BaTiO3 waste, ensuring you protect
both your laboratory's compliance standing and the environment.[1]

Hazard Identification & Regulatory Framework

Before disposal, you must understand the material's behavior under regulatory testing
conditions.[1]

The "Acid Solubility" Trap
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Many MSDS list BaTiO3 as "insoluble."” However, the Resource Conservation and Recovery
Act (RCRA) mandates the Toxicity Characteristic Leaching Procedure (TCLP) to determine if a
waste is hazardous.[1] The TCLP uses an acetic acid solution (pH ~2.8 or ~4.9). Under these
conditions, BaTiO3 can release Barium.

The Rule: If the leachate contains

100.0 mg/L of Barium, the waste is Hazardous (EPA Code D005).[1]

Key Data Summary

Parameter Value | Description Regulatory Relevance
Chemical Formula BaTiO3 Heavy Metal Compound
CAS Number 12047-27-7 Identifier for inventory
) Hazardous Waste
RCRA Code D005 (Barium) o
Classification

o Threshold for Hazardous

TCLP Limit 100.0 mg/L

Waste

- Insoluble in water; Soluble in ) ) ]
Solubility ) Determines leaching potential
strong acids

) ) ] Inhalation hazard
Physical State White powder / Nanoparticles ) ]
(Nanopatrticles require HEPA)

Waste Classification Logic (Decision Tree)

Do not guess. Use this logic flow to determine if your waste is "Hazardous" or "Non-
Hazardous."

Note: In 95% of R&D settings, it is more cost-effective to treat BaTiO3 as hazardous waste than
to pay for analytical testing to prove otherwise.[1][2]
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Figure 1: Decision logic for classifying Barium Titanate waste.[3] The "Skip Test" path is the
standard operational procedure for most laboratories to ensure safety margins.[1]

Operational Disposal Protocol

This protocol is designed to be a "Self-Validating System." If you follow the labeling and
containment steps, the waste stream automatically complies with safety inspections.[1]

A. Solid Waste (Powders, Sintered Pellets, Debris)[1]
» Containment:

o Use a Wide-Mouth HDPE (High-Density Polyethylene) jar.[1] Avoid glass for heavy metal
waste to prevent breakage during transport.
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o Why HDPE? It is chemically resistant and impact-tolerant.

o Nanoparticle Specifics:

o If handling BaTiO3 nanoparticles (<100 nm), the waste container must be kept inside a
fume hood or biosafety cabinet during filling.[1]

o Double-bag any contaminated wipes or weighing boats in 6-mil polyethylene bags before
placing them in the rigid container.[1] This prevents "puffing” of toxic dust when the
container is reopened.

e Labeling (The Critical Step):

[e]

Label must read: "HAZARDOUS WASTE - Solid Toxic Inorganic."

o

Explicitly list constituents: "Barium Titanate (100%)."

[¢]

Add the hazard code: "D005."

[¢]

Self-Check: If a firefighter walked in, could they identify the risk in 5 seconds?

B. Liquid Suspensions (Slurries, Wash Solvents)

NEVER pour BaTiO3 suspensions down the sink. The solids will settle in the P-trap, creating a
concentrated toxic sludge that will eventually leach into the municipal water system.[1]

e Segregation:

o Collect all mother liquors, wash solvents, and slurries in a dedicated "Heavy Metal Liquid
Waste" carboy.[1]

 Stabilization (Optional but Recommended):

o

If you have large volumes of aqueous slurry, allow the BaTiO3 to settle for 24-48 hours.[1]

[¢]

Decant the supernatant (liquid) into the liquid waste stream.

[¢]

Scrape the wet solid sludge into the Solid Waste container (Method A). This reduces the
volume of expensive liquid waste disposal.
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Decontamination & Spill Response

Accidents happen. Your response determines the safety outcome.
o Small Dry Spills: Do not dry sweep. This generates airborne dust (inhalation hazard).[4]

o Protocol: Cover with wet paper towels to dampen the powder. Wipe up and dispose of
towels in the D005 solid waste container.

e Glassware Cleaning:

o Rinse glassware with a dilute acid (e.g., 5% Acetic Acid or HCI) to solubilize trace BaTiO3
residues, collecting this rinseate as hazardous liquid waste.[1]

o Follow with a triple water rinse.

Workflow Visualization: Lab to Pickup
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Figure 2: The physical lifecycle of BaTiO3 waste. Note that "Satellite Accumulation” areas must
have secondary containment (a tray) to capture leaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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